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Compound of Interest

Compound Name: RN-1 Dihydrochloride

Cat. No.: B15585457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RN-1 dihydrochloride is a potent and selective irreversible inhibitor of Lysine-Specific

Demethylase 1 (LSD1), a key enzyme involved in epigenetic regulation.[1][2] LSD1 plays a

crucial role in various cellular processes, including differentiation and proliferation, by

demethylating histone H3 on lysine 4 (H3K4). Inhibition of LSD1 by RN-1 has shown

therapeutic potential, particularly in the context of sickle cell disease, where it has been

demonstrated to induce fetal hemoglobin (HbF) synthesis.[1][3][4][5] Proper preparation of RN-
1 dihydrochloride solutions is critical for accurate and reproducible results in cell culture-

based research and drug discovery. This document provides a detailed protocol for the

dissolution of RN-1 dihydrochloride for use in cell culture applications.

Quantitative Data Summary

A compilation of the key quantitative data for RN-1 dihydrochloride is presented in the table

below for easy reference.
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Property Value Source

Molecular Weight 452.42 g/mol [1][2][6][7]

Formula C₂₃H₂₉N₃O₂ · 2HCl [1][2][7]

CAS Number 1781835-13-9 [1][2][7]

Purity ≥97% (HPLC) [7]

Storage (Powder) -20°C for up to 3 years [1][2]

Storage (in Solvent) -80°C for up to 1 year [2]

Solubility in Water

9.05 mg/mL (20 mM), 18

mg/mL (39.79 mM) with

sonication and heating to

60°C[2]

[2]

Solubility in DMSO
9.05 mg/mL (20 mM) with

gentle warming, 0.3 mg/mL[1]
[1]

Solubility in PBS (pH 7.2) 0.5 mg/mL [1]

IC₅₀ for LSD1 70 nM [1][2]

IC₅₀ for MAO-A 0.51 µM [1][2]

IC₅₀ for MAO-B 2.79 µM [1][2]

Signaling Pathway of RN-1 Dihydrochloride
RN-1 dihydrochloride exerts its biological effects by inhibiting the enzymatic activity of LSD1.

LSD1, in complex with co-repressors, removes methyl groups from histone H3 at lysine 4

(H3K4me1/2), leading to transcriptional repression of target genes. By inhibiting LSD1, RN-1

prevents this demethylation, resulting in the maintenance of H3K4 methylation and subsequent

gene activation. A notable example is the induction of γ-globin expression, which is beneficial in

sickle cell disease.[3][5][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.caymanchem.com/product/18124
https://www.targetmol.com/compound/rn_1_dihydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/RN-1-dihydrochloride
https://www.scbt.com/p/rn-1-dihydrochloride-1781835-13-9
https://www.caymanchem.com/product/18124
https://www.targetmol.com/compound/rn_1_dihydrochloride
https://www.scbt.com/p/rn-1-dihydrochloride-1781835-13-9
https://www.caymanchem.com/product/18124
https://www.targetmol.com/compound/rn_1_dihydrochloride
https://www.scbt.com/p/rn-1-dihydrochloride-1781835-13-9
https://www.scbt.com/p/rn-1-dihydrochloride-1781835-13-9
https://www.caymanchem.com/product/18124
https://www.targetmol.com/compound/rn_1_dihydrochloride
https://www.targetmol.com/compound/rn_1_dihydrochloride
https://www.targetmol.com/compound/rn_1_dihydrochloride
https://www.targetmol.com/compound/rn_1_dihydrochloride
https://www.caymanchem.com/product/18124
https://www.caymanchem.com/product/18124
https://www.caymanchem.com/product/18124
https://www.caymanchem.com/product/18124
https://www.targetmol.com/compound/rn_1_dihydrochloride
https://www.caymanchem.com/product/18124
https://www.targetmol.com/compound/rn_1_dihydrochloride
https://www.caymanchem.com/product/18124
https://www.targetmol.com/compound/rn_1_dihydrochloride
https://www.benchchem.com/product/b15585457?utm_src=pdf-body
https://www.benchchem.com/product/b15585457?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6325640/
https://pubmed.ncbi.nlm.nih.gov/25931013/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10745162/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Nucleus

RN-1 Dihydrochloride

LSD1 (Lysine-Specific
Demethylase 1)

Inhibits

H3K4me2
(Active Chromatin Mark)

Demethylates

H3K4
(Inactive Chromatin Mark)

Target Gene Expression
(e.g., γ-globin)

Maintains

Target Gene Repression
(e.g., γ-globin)

Leads to

Click to download full resolution via product page

Caption: Signaling pathway of RN-1 Dihydrochloride.

Experimental Protocols
This section provides a detailed protocol for the preparation of a sterile stock solution of RN-1
dihydrochloride for use in cell culture experiments.
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Materials:

RN-1 Dihydrochloride powder

Sterile, cell culture grade Dimethyl Sulfoxide (DMSO) or sterile, cell culture grade water

Sterile, conical polypropylene tubes (e.g., 1.5 mL, 15 mL)

Sterile, 0.22 µm syringe filters

Sterile syringes

Vortex mixer

Water bath (optional)

Sonicator (optional)

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

maintain the sterility of the stock solution.

Weighing: Carefully weigh the desired amount of RN-1 dihydrochloride powder in a sterile

conical tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.52 mg of

RN-1 dihydrochloride (Molecular Weight = 452.42 g/mol ).

Solvent Addition: Add the appropriate volume of sterile DMSO to the tube. For a 10 mM

stock solution, add 1 mL of DMSO to 4.52 mg of the compound.

Dissolution:

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming in a 37°C water bath for a few

minutes can be applied. Visually inspect the solution to ensure complete dissolution.

Sterile Filtration:
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Draw the prepared solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a new sterile conical tube. This step is crucial for removing any

potential microbial contamination.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes in sterile polypropylene

tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C. Under these conditions, the solution is expected to be stable

for up to one year.[2]

Important Considerations:

Solvent Choice: While RN-1 dihydrochloride is soluble in water, using DMSO is often

preferred for preparing high-concentration stock solutions.[2] The final concentration of

DMSO in the cell culture medium should be kept low (typically below 0.5%) to avoid

cytotoxicity.

Aqueous Solutions: If preparing an aqueous stock solution, use sterile, cell culture grade

water. To enhance solubility in water, sonication and heating to 60°C can be employed.[2]

However, ensure that the compound is stable under these conditions. Allow the solution to

cool to room temperature before sterile filtration.

pH Consideration: As a dihydrochloride salt, RN-1 will form a slightly acidic solution in water.

For most cell culture applications, the small volume of acidic stock solution added to the

buffered cell culture medium will be neutralized. However, for experiments sensitive to minor

pH changes, the pH of the final working solution in the medium should be verified.

Validation: The provided protocol is a general guideline. Researchers should validate and

optimize the protocol for their specific cell lines and experimental conditions.

Experimental Workflow
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The following diagram illustrates the workflow for preparing a sterile stock solution of RN-1
dihydrochloride.
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Caption: Workflow for RN-1 Dihydrochloride stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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